Cas no 492998-45-5 (1H-Pyrazole-1,3,5-tricarboxylic acid, 3,5-diethyl 1-(phenylmethyl) ester)

• Product Name: 1H-Pyrazole-1,3,5-tricarboxylic acid, 3,5-diethyl 1-(phenylmethyl) ester
• CAS No: 492998-45-5
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 1519253
• Update Time: 2024-08-24

1H-Pyrazole-1,3,5-tricarboxylic acid, 3,5-diethyl 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1,3,5-tricarboxylic acid, 3,5-diethyl 1-(phenylmethyl) ester

• Inchi： 1S/C17H18N2O6/c1-3-23-15(20)13-10-14(16(21)24-4-2)19(18-13)17(22)25-11-12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
• InChI Key： RASARYKAERPVTH-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C(C(OCC)=O)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 346.11654

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 491.5±55.0 °C(Predicted)
• PSA: 96.72
• pka: -6.25±0.12(Predicted)